Cas no 2227822-87-7 (rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227822-87-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6249758
• PubChem ID: 165711948
• Update Time: 2025-07-02

rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1778816
• 2227822-87-7

• Inchi： 1S/C9H16N4/c1-4-13-8(11-5-12-13)6-7(10)9(6,2)3/h5-7H,4,10H2,1-3H3/t6-,7+/m0/s1
• InChI Key： RVFDJUCFUMPBQA-NKWVEPMBSA-N
• SMILES： N[C@@H]1[C@@H](C2=NC=NN2CC)C1(C)C

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227822-87-7)

The compound rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227822-87-7) is a chiral cyclopropane derivative featuring a unique 1,2,4-triazole moiety. Its structural complexity and stereochemical properties make it a subject of significant interest in pharmaceutical and agrochemical research. The presence of both ethyl and dimethyl groups contributes to its distinct physicochemical characteristics, which are critical for its potential applications.

In recent years, the demand for chiral amines and heterocyclic compounds has surged, driven by their utility in drug discovery and crop protection. This compound, with its cyclopropane core and triazole functionality, aligns with current trends in the development of novel bioactive molecules. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics, given its ability to modulate biological targets with high specificity.

The synthesis of rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic transformations, often starting from readily available precursors. Key steps include the construction of the cyclopropane ring and the introduction of the 1,2,4-triazole group. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and enantiomeric purity, as these factors are crucial for industrial-scale production.

From a pharmacological perspective, the amine and triazole functionalities in this compound suggest potential interactions with enzymes and receptors. These features are commonly found in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern drug development. Its chiral centers further enhance its appeal, as enantioselectivity often plays a pivotal role in biological activity.

In agrochemical applications, rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine could serve as a precursor for pesticides or herbicides. The triazole ring is known for its antifungal properties, making derivatives of this compound candidates for crop protection agents. With the growing emphasis on sustainable agriculture, such molecules are being evaluated for their efficacy and environmental safety.

Analytical characterization of this compound typically employs techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the verification of structural integrity and purity, which are paramount for both research and commercial purposes. Recent advancements in analytical chemistry have further streamlined the quality control processes for such specialized compounds.

The commercial availability of rac-(1R,3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylcyclopropan-1-amine is limited, reflecting its niche application scope. However, custom synthesis services offered by specialized chemical suppliers cater to the needs of researchers exploring its potential. Pricing and scalability remain key considerations for organizations looking to incorporate this compound into their workflows.

Future research directions for CAS No. 2227822-87-7 may include derivatization studies to expand its utility in medicinal chemistry and material science. The integration of computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, could accelerate the discovery of new applications. As the scientific community continues to explore chiral building blocks, this compound is poised to remain a valuable asset in innovative research.